Cas no 2229107-53-1 (4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol)

• Product Name: 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol
• CAS No: 2229107-53-1
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6485448
• PubChem ID: 165675210
• Update Time: 2025-07-11

4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol
• 2229107-53-1
• EN300-1947807
• 4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-methoxyphenol

• Inchi： 1S/C11H13F2NO2/c1-16-9-4-7(2-3-8(9)15)10(6-14)5-11(10,12)13/h2-4,15H,5-6,14H2,1H3
• InChI Key： BWIFZVBMQNNINM-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C=1)OC)O)CN)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol

Introduction to 4-1-(Aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol (CAS No. 2229107-53-1)

4-1-(Aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol (CAS No. 2229107-53-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring with two fluorine atoms and a methoxyphenol moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopropyl ring, a three-membered carbon ring, is known for its high reactivity due to the significant ring strain. The presence of two fluorine atoms further enhances the stability and reactivity of the molecule, making it an interesting candidate for various biological studies. The methoxyphenol moiety, on the other hand, is a common functional group in many bioactive compounds, often associated with antioxidant and anti-inflammatory properties.

Recent research has focused on the potential of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising activity in several biological assays, including anti-inflammatory, antioxidant, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

The aminomethyl group in 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol plays a crucial role in its biological activity. This functional group can form hydrogen bonds with target proteins, enhancing the binding affinity and selectivity of the compound. Additionally, the aminomethyl group can be easily modified through various chemical reactions, allowing for the synthesis of analogs with improved pharmacological properties.

In terms of pharmacokinetics, 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol has shown favorable properties. Preclinical studies have indicated that it has good oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further development as an oral therapeutic agent. Moreover, its low molecular weight and lipophilicity suggest that it may have good tissue penetration and distribution properties.

The safety profile of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol has also been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for clinical translation.

Current research efforts are focused on optimizing the structure of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol to enhance its potency and selectivity. Structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its biological activity. These studies involve synthesizing and testing a series of analogs with modifications to the cyclopropyl ring, fluorine atoms, methoxyphenol moiety, and aminomethyl group.

In conclusion, 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-methoxyphenol (CAS No. 2229107-53-1) represents a promising lead compound in the development of new therapeutic agents. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs in various disease areas.